Cas no 346458-72-8 (1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]-
• CAS No: 346458-72-8
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 1463396
• Update Time: 2024-08-23

1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]-
• 3-(2-Methyl-benzylsulfanyl)-4H-[1,2,4]triazole
• 1H-1,2,4-Triazole, 5-[[(2-methylphenyl)methyl]thio]-

• Inchi： 1S/C10H11N3S/c1-8-4-2-3-5-9(8)6-14-10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
• InChI Key： RBFAIZSKUBCSSO-UHFFFAOYSA-N
• SMILES： N1C(SCC2=CC=CC=C2C)=NC=N1

Computed Properties

• Exact Mass: 205.06753

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 405.1±48.0 °C(Predicted)
• PSA: 41.57
• pka: 8.84±0.20(Predicted)